Cas no 1035224-58-8 (1-(3,4-Dichlorobenzyl)-5-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3,4-Dichlorobenzyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1035224-58-8
• MF: C₁₂H₁₀Cl₂N₂O₂
• MW: 285.126000881195
• CID: 2111258
• Update Time: 2023-08-04

1-(3,4-Dichlorobenzyl)-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorobenzyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• 1-(3,4-Dichlorobenzyl)-5-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H10Cl2N2O2/c1-7-9(12(17)18)5-15-16(7)6-8-2-3-10(13)11(14)4-8/h2-5H,6H2,1H3,(H,17,18)
• InChI Key： VRCMSWMCPFGTDX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C(C)=C(C(=O)O)C=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Topological Polar Surface Area: 55.1